1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole

• IUPAC Name: 1-benzyl-2-[phenyl(phenylmethoxy)methyl]benzimidazole
• InChI: InChI=1S/C28H24N2O/c1-4-12-22(13-5-1)20-30-26-19-11-10-18-25(26)29-28(30)27(24-16-8-3-9-17-24)31-21-23-14-6-2-7-15-23/h1-19,27H,20-21H2
• InChI Key: NLMHLSPUKKDDNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C(C4=CC=CC=C4)OCC5=CC=CC=C5
• Molecular Formula: C28H24N2O
• Molecular Weight: 404.5 g/mol

Description

1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as BBP or BZB, and it is a benzimidazole derivative that has a benzyl and a benzyloxy group attached to its structure.

Scientific Research Applications

1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, BBP or BZB has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and neurological disorders. In addition, this compound has been studied for its antimicrobial and antifungal properties.

Mechanism of Action

The mechanism of action of 1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. For example, BBP or BZB has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. In addition, this compound has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects
1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. In addition, BBP or BZB has been shown to inhibit the growth and proliferation of cancer cells. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize and purify. In addition, BBP or BZB has been shown to have low toxicity in vitro and in vivo. However, one limitation is that this compound has poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-benzyl-2-[(benzyloxy)(phenyl)methyl]-1H-benzimidazole. One direction is to investigate the potential of this compound as a drug candidate for the treatment of cancer, diabetes, and neurological disorders. Another direction is to study the antimicrobial and antifungal properties of BBP or BZB in more detail. Furthermore, future studies could focus on improving the solubility and bioavailability of this compound to make it more suitable for use in various experiments.